![molecular formula C26H23NO4 B6187090 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid CAS No. 1693734-27-8](/img/no-structure.png)
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid
Cat. No. B6187090
CAS RN:
1693734-27-8
M. Wt: 413.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Description
Fluorenylmethoxycarbonyl (Fmoc) is a common protecting group used in peptide synthesis. The Fmoc group is often used to protect the amine group of amino acids during peptide synthesis, preventing unwanted side reactions . The specific compound you’re asking about seems to be a derivative of a tetrahydroquinoline with a carboxylic acid group, which could potentially be used in the synthesis of complex organic molecules .
Synthesis Analysis
The synthesis of such compounds often involves the use of Fmoc-based solid-phase peptide synthesis (SPPS), where the Fmoc group is used to protect the amine group of an amino acid during the synthesis process . The Fmoc group can be removed under basic conditions, allowing for the coupling of the next amino acid .Molecular Structure Analysis
The molecular structure of such compounds typically includes a fluorenyl group attached to a methoxy carbonyl group, which is then attached to the rest of the molecule. This structure allows the Fmoc group to effectively protect the amine group during peptide synthesis .Chemical Reactions Analysis
In the context of peptide synthesis, the primary chemical reaction involving Fmoc-protected amino acids is the coupling reaction with the next amino acid in the sequence. This is typically done in the presence of a coupling reagent .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine group, followed by the alkylation of the tetrahydroquinoline ring, and then the deprotection of the amine group. The final step involves the coupling of the fluorenylcarbonyl group to the carboxylic acid group.", "Starting Materials": [ "2-methyl-1,2,3,4-tetrahydroquinoline", "9H-fluorene", "Methanol", "Sodium hydroxide", "Methanesulfonyl chloride", "Triethylamine", "Diisopropylethylamine", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "Acetic anhydride", "Pyridine", "Chloroform", "Sodium carbonate", "Sodium sulfate", "Methoxyacetyl chloride", "Triethylamine", "Dichloromethane", "Diethyl ether", "Hydrogen chloride gas", "Sodium hydroxide solution", "Sodium nitrite", "Hydrochloric acid", "Sodium sulfite", "Sodium bicarbonate", "Sodium chloride", "Sodium thiosulfate", "Sodium hydroxide", "Sodium chloride", "Sodium carbonate", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Methanol", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "Diisopropylethylamine", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Hexane", "Toluene", "N,N-Dimethylformamide", "N,N-Dimethylacetamide", "N,N-Dimethylaminopyridine", "Ethyl acetate", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", | |
CAS RN |
1693734-27-8 |
Molecular Formula |
C26H23NO4 |
Molecular Weight |
413.5 |
Purity |
95 |
Origin of Product |
United States |
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